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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177 Get Quote

Despite its classification as a chemical intermediate, a comprehensive review of scientific

literature and patent databases reveals that N-Methyldibutylamine is not a commonly utilized

building block in the synthesis of active pharmaceutical ingredients (APIs). While general

chemical suppliers may list "pharmaceuticals" as a potential application area, specific examples

of its incorporation into drug molecules are not readily available in published research or

patents. This suggests that its role in the pharmaceutical industry is likely minimal or confined

to niche, undisclosed applications.

N-Methyldibutylamine, a tertiary amine with the chemical formula C9H21N, is a versatile

organic compound.[1][2] In chemical manufacturing, it can serve as an intermediate in the

production of various organic compounds.[1][3] However, its practical application in the

synthesis of pharmaceuticals appears to be limited, with more significant roles noted in

agrochemical and materials chemistry.[1]

General Synthesis and Properties
While specific protocols for the use of N-Methyldibutylamine in pharmaceutical synthesis are

not documented, general organic synthesis procedures for related amines provide a framework

for its potential reactions. The synthesis of unsymmetrical secondary and tertiary amines often

involves methods such as the reaction of alkyl halides with amines or the reductive amination

of carbonyl compounds.

A related compound, N-methylbutylamine, can be synthesized by reacting n-butylamine with

benzaldehyde, followed by methylation with dimethyl sulfate and subsequent hydrolysis. This
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procedure, while not directly for N-Methyldibutylamine, illustrates a common strategy for N-

alkylation of amines.

For illustrative purposes, a general workflow for amine synthesis is presented below.

General Amine Synthesis Workflow
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Figure 1. A generalized workflow for the synthesis of amines.
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Potential, Yet Undocumented, Roles in
Pharmaceutical Chemistry
Theoretically, the N-methyldibutylamino moiety could be incorporated into a drug molecule to

modulate its physicochemical properties, such as lipophilicity and basicity. These properties are

critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The

tertiary amine structure of N-Methyldibutylamine could also serve as a key pharmacophoric

element, interacting with biological targets.

However, the absence of concrete examples in the scientific and patent literature suggests that

other, more readily available or structurally advantageous amines are preferred by medicinal

chemists. It is also possible that N-Methyldibutylamine is used in early-stage drug discovery

as part of a compound library for screening, but these compounds may not have progressed to

clinical development or publication.

Physicochemical and Safety Data
For researchers considering N-Methyldibutylamine for any synthetic application, a summary

of its key properties and safety information is provided in the tables below.

Property Value Reference

CAS Number 3405-45-6 [2][4]

Molecular Formula C9H21N [2][4]

Molecular Weight 143.27 g/mol [2]

Appearance Liquid -

Boiling Point 169-171 °C -

Density 0.758 g/mL at 25 °C -
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Hazard Statement Description Reference

H226 Flammable liquid and vapor [2]

H302 Harmful if swallowed [2]

H311 Toxic in contact with skin [2]

H314
Causes severe skin burns and

eye damage
[2]

H332 Harmful if inhaled [2]

Conclusion
In summary, while N-Methyldibutylamine is a known chemical compound with potential

applications as an intermediate, there is no substantial evidence to support its widespread or

significant use in pharmaceutical synthesis. Researchers and drug development professionals

seeking amine-containing building blocks for their synthetic campaigns will find a wealth of

information on other, more commonly employed amines in the scientific literature. The

information presented here serves to highlight the current lack of documented applications for

N-Methyldibutylamine in the pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Methyldibutylamine | 3405-45-6 | Benchchem [benchchem.com]

2. N-Methyldibutylamine | C9H21N | CID 18855 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Page loading... [wap.guidechem.com]

4. N-METHYLDIBUTYLAMINE [drugfuture.com]

To cite this document: BenchChem. [N-Methyldibutylamine in Pharmaceutical Synthesis: An
Overview of a Niche Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://www.benchchem.com/product/b147177?utm_src=pdf-body
https://www.benchchem.com/product/b147177?utm_src=pdf-body
https://www.benchchem.com/product/b147177?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b147177
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldibutylamine
https://wap.guidechem.com/encyclopedia/n-methylbutylamine-dic2222.html
https://www.drugfuture.com/gsrs/substance/9w8czx75sp
https://www.benchchem.com/product/b147177#n-methyldibutylamine-as-an-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b147177#n-methyldibutylamine-as-an-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b147177#n-methyldibutylamine-as-an-intermediate-in-
pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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